Cas no 68127-19-5 (Diosgenyl-3-di-β-O-glucopyranoside)

68127-19-5 structure
Product name:Diosgenyl-3-di-β-O-glucopyranoside
Diosgenyl-3-di-β-O-glucopyranoside Chemical and Physical Properties
Names and Identifiers
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- Diosgenyl-3-di-β-O-glucopyranoside
- Spirostan,beta-D-glucopyranoside deriv.
- (3b,25R)-spirost-5-en-3-yl 3-O-b-D-galactopyranosyl-b-D-Glucopyranoside
- Diosgenyl-3-di-Beta-O-glucopyranoside
- 68127-19-5
- Diosgenyl-3-di-O-glucopyranoside
- (2S,3R,4S,5R,6R)-2-[(2R,3R,4S,5R,6R)-3,5-Dihydroxy-2-(hydroxymethyl)-6-[(1S,2S,4S,5'R,6R,7S,8R,9S,12S,13R,16S)-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icos-18-ene-6,2'-oxane]-16-yl]oxyoxan-4-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
- Spirost
-
- Inchi: InChI=1S/C39H62O13/c1-18-7-12-39(47-17-18)19(2)28-25(52-39)14-24-22-6-5-20-13-21(8-10-37(20,3)23(22)9-11-38(24,28)4)48-36-33(46)34(30(43)27(16-41)50-36)51-35-32(45)31(44)29(42)26(15-40)49-35/h5,18-19,21-36,40-46H,6-17H2,1-4H3
- InChI Key: HICKWUOOLVNEHW-UHFFFAOYSA-N
- SMILES: CC1CCC2(C(C3C(O2)CC4C3(CCC5C4CC=C6C5(CCC(C6)OC7C(C(C(C(O7)CO)O)OC8C(C(C(C(O8)CO)O)O)O)O)C)C)C)OC1
Computed Properties
- Exact Mass: 400.33400
- Monoisotopic Mass: 738.41904203g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 7
- Hydrogen Bond Acceptor Count: 13
- Heavy Atom Count: 52
- Rotatable Bond Count: 6
- Complexity: 1330
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 21
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 197Ų
Experimental Properties
- Density: 1.38
- PSA: 18.46000
- LogP: 6.82300
Diosgenyl-3-di-β-O-glucopyranoside Related Literature
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Matthias Bauer,Christoph Gastl Phys. Chem. Chem. Phys., 2010,12, 5575-5584
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2. Transformation details of poly(acrylonitrile) to poly(amidoxime) during the amidoximation process†Dadong Shao,Guangshun Hou,Fangting Chi,Xirui Lu,Xuemei Ren RSC Adv., 2021,11, 1909-1915
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3. X-ray chemical imaging and the electronic structure of a single nanoplatelet Ni/graphene composite†Chunyu Zhou,Jian Wang,Jerzy A. Szpunar Chem. Commun., 2014,50, 2282-2285
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Paul Martini,Felix Laimer,Marcelo Goulart,Florent Calvo,Paul Scheier Faraday Discuss., 2019,217, 276-289
68127-19-5 (Diosgenyl-3-di-β-O-glucopyranoside) Related Products
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